Cas no 898771-62-5 ((3,4-difluorophenyl)-thiophen-3-ylmethanone)

(3,4-difluorophenyl)-thiophen-3-ylmethanone structure
898771-62-5 structure
Product Name:(3,4-difluorophenyl)-thiophen-3-ylmethanone
CAS No:898771-62-5
MF:C11H6F2OS
MW:224.226548671722
MDL:MFCD07699050
CID:1947248
PubChem ID:24723420
Update Time:2025-10-05

(3,4-difluorophenyl)-thiophen-3-ylmethanone Chemical and Physical Properties

Names and Identifiers

    • (3,4-difluorophenyl)-thiophen-3-ylmethanone
    • 3-(3,4-DIFLUOROBENZOYL)THIOPHENE
    • CTK5G5202
    • AG-H-65290
    • KB-177525
    • DTXSID90641860
    • (3,4-Difluorophenyl)(thiophen-3-yl)methanone
    • AKOS009506748
    • (3,4-Difluorophenyl)(3-thienyl)methanone
    • 898771-62-5
    • MFCD07699050
    • MDL: MFCD07699050
    • Inchi: 1S/C11H6F2OS/c12-9-2-1-7(5-10(9)13)11(14)8-3-4-15-6-8/h1-6H
    • InChI Key: QATLINARFDBPGR-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C(C1C=CC(=C(C=1)F)F)=O

Computed Properties

  • Exact Mass: 224.01100
  • Monoisotopic Mass: 224.01074231Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 323.1±37.0 °C at 760 mmHg
  • Flash Point: 149.2±26.5 °C
  • Refractive Index: 1.571
  • PSA: 45.31000
  • LogP: 3.25730
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

(3,4-difluorophenyl)-thiophen-3-ylmethanone Security Information

(3,4-difluorophenyl)-thiophen-3-ylmethanone Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3,4-difluorophenyl)-thiophen-3-ylmethanone Pricemore >>

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